Cas no 20669-04-9 (3,3-Dimethylpentan-2-one)
3,3-Dimethylpentan-2-one structure
Product Name:3,3-Dimethylpentan-2-one
CAS No:20669-04-9
MF:C7H14O
MW:114.185462474823
MDL:MFCD02181195
CID:51608
PubChem ID:140738
Update Time:2025-04-18
3,3-Dimethylpentan-2-one Chemical and Physical Properties
Names and Identifiers
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- 3,3-Dimethylpentan-2-one
- 2-Pentanone,3,3-dimethyl
- 3,3-Dimethyl-2-pentanon
- 3,3-dimethyl-2-pentanone
- 3,3-dimethyl-pentan-2-one
- 3,3-dimethylpentane-4-one
- 3,3-dimethylpentanone
- methyl 1,1-dimethylpropyl ketone
- 20669-04-9
- FS-5235
- DTXSID40174714
- AKOS006279678
- A814797
- tert-amyl methyl ketone
- MFCD02181195
- C2H5C(CH3)2COCH3
- EN300-120891
- 3, 3-dimethylpentan-2-one
- SCHEMBL269270
- 2-Pentanone, 3,3-dimethyl-
- SY063251
- Methyl-tert.-amyl-keton
- Methyl tert-pentyl ketone
- F77944
-
- MDL： MFCD02181195
- Inchi： 1S/C7H14O/c1-5-7(3,4)6(2)8/h5H2,1-4H3
- InChI Key： QSHJLBQLQVSEFV-UHFFFAOYSA-N
- SMILES： O=C(C)C(C)(C)CC
Computed Properties
- Exact Mass: 114.10400
- Monoisotopic Mass: 114.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 92.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1A^2
- Molecular Weight: 114.19
Experimental Properties
- Density: 0.8119
- Melting Point: -46.2°C (estimate)
- Boiling Point: 131 °C
- Flash Point: 22.4°C
- Refractive Index: 1.4080
- PSA: 17.07000
- LogP: 2.01160
3,3-Dimethylpentan-2-one Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3,3-Dimethylpentan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 005871-250mg |
3,3-Dimethyl-2-pentanone |
20669-04-9 | 99% | 250mg |
￡30.00 | 2022-02-28 | |
| Fluorochem | 005871-1g |
3,3-Dimethyl-2-pentanone |
20669-04-9 | 99% | 1g |
￡60.00 | 2022-02-28 | |
| Fluorochem | 005871-5g |
3,3-Dimethyl-2-pentanone |
20669-04-9 | 99% | 5g |
￡256.00 | 2022-02-28 | |
| Fluorochem | 005871-25g |
3,3-Dimethyl-2-pentanone |
20669-04-9 | 99% | 25g |
￡933.00 | 2022-02-28 | |
| A2B Chem LLC | AB17236-2.5g |
3,3-Dimethylpentan-2-one |
20669-04-9 | 95% | 2.5g |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AB17236-5g |
3,3-Dimethylpentan-2-one |
20669-04-9 | 95% | 5g |
$413.00 | 2024-04-20 | |
| A2B Chem LLC | AB17236-10g |
3,3-Dimethylpentan-2-one |
20669-04-9 | 95% | 10g |
$637.00 | 2024-04-20 | |
| A2B Chem LLC | AB17236-25g |
3,3-Dimethylpentan-2-one |
20669-04-9 | 96% | 25g |
$1344.00 | 2024-04-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_005871-250mg |
3,3-Dimethyl-2-pentanone |
20669-04-9 | 99% | 250mg |
¥660.00 | 2025-04-16 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_005871-1g |
3,3-Dimethyl-2-pentanone |
20669-04-9 | 99% | 1g |
¥1320.00 | 2025-04-16 |
3,3-Dimethylpentan-2-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:20669-04-9)3,3-Dimethylpentan-2-one
Order Number:A814797
Stock Status:in Stock
Quantity:25g/5g/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):2573.0/706.0/165.0
Email:sales@amadischem.com
3,3-Dimethylpentan-2-one Related Literature
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1. Kinetics of the gas-phase thermal decomposition of 2,3-dimethyl-2,3-epoxypentaneMichael C. Flowers,Malcolm R. Honeyman J. Chem. Soc. Faraday Trans. 1 1983 79 2179
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2. 192. The synthesis and reactions of branched-chain hydrocarbons. Part X. The rearrangement of α-ethynyl alcohols to unsaturated carbonyl compoundsM. F. Ansell,J. W. Hancock,W. J. Hickinbottom J. Chem. Soc. 1956 911
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3. The synthesis and reactions of branched-chain hydrocarbons. Part IX. The preparation of some branched-chain alcohols and ketonesM. F. Ansell,M. A. Davis,J. W. Hancock,W. J. Hickinbottom,P. G. Holton,A. A. Hyatt J. Chem. Soc. 1955 2705
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4. Heats of formation of aliphatic ketones: structure correlation based on environment treatmentJacques-Emile Dubois,Heinz Herzog J. Chem. Soc. Chem. Commun. 1972 932
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5. Chemistry of the SO bond. Part 6. Infrared and Raman spectra of some methyl-substituted trimethylene sulphitesDesmond G. Hellier,Frederick J. Webb J. Chem. Soc. Perkin Trans. 2 1977 612
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20669-04-9)3,3-Dimethylpentan-2-one
Purity:99%/99%/99%
Quantity:25g/5g/1g
Price ($):2573.0/706.0/165.0